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Compound of Interest

Compound Name: Camaric acid

Cat. No.: B15562940

Abstract

Camaric acid, a naturally occurring pentacyclic triterpenoid, has emerged as a compound of
significant interest within the scientific community. Isolated primarily from plants of the Lantana
genus, it has demonstrated a spectrum of biological activities, including anti-inflammatory,
antimicrobial, and cytotoxic effects. This technical guide provides a comprehensive overview of
Camaric acid, detailing its chemical identity, biological functions, and the experimental
methodologies used to elucidate its properties. The information is intended to serve as a
foundational resource for researchers, scientists, and professionals engaged in drug discovery
and development.

Chemical Identity

Camaric acid is classified as an oleanane-type pentacyclic triterpenoid.
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Identifier Value

CAS Number 146450-83-1[1][2][3]

(1S,2S,6S,10R,11S,14S,15R,18R,20R)-20-

hydroxy-8,8,14,15,19,19-hexamethyl-10-[(Z)-2-
IUPAC Name methylbut-2-enoyl]loxy-21-

oxahexacyclo[18.2.2.01,18,02,15,05,14,06,1]tetraco

s-4-ene-11-carboxylic acid[4]

Molecular Formula CssH5206[1][2][5]

Molecular Weight 568.8 g/mol [1][4]

Biological Activities and Quantitative Data

Camaric acid has been shown to possess multiple biological activities. The following tables
summarize the key quantitative data from various studies.

bl . Anti-infl I : .

Activity Parameter Value Model System

TPA-induced mouse

Anti-inflammatory ICso 0.67 mg/ear car edema

Cytotoxicity LCso 4.1 pg/mL Brine shrimp larvae
Table 2.2: Antimicrobial Activity

Target Organism Parameter Value (pg/mL)

Escherichia coli MIC 4.88

Pseudomonas aeruginosa MIC 9.76

Staphylococcus aureus MIC 19.5

Bacillus cereus MIC 19.5

Candida albicans MIC 19.5
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Signaling Pathways and Mechanism of Action

The precise signaling pathways of Camaric acid are still under investigation. However, based
on its structural class (oleanane triterpenoid) and studies on related compounds like Lantadene
A, plausible mechanisms of action can be proposed.

Anti-inflammatory Pathway

Oleanane triterpenoids are known to exert their anti-inflammatory effects through the inhibition
of the NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.
In response to pro-inflammatory stimuli, the IKB kinase (IKK) complex is activated, leading to
the phosphorylation and subsequent degradation of the inhibitory protein IkBa. This allows the
NF-kB dimer to translocate to the nucleus and induce the expression of pro-inflammatory
genes. It is hypothesized that Camaric acid may interfere with this cascade, potentially by
inhibiting the IKK complex or upstream signaling molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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